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Compound of Interest

Compound Name: 5-Hydroxy-4'-methoxyflavone
CAS No.: 6665-72-1
Cat. No.: B11855815
Get Quote
. J

This guide details the physicochemical profile, solubility characteristics, and handling protocols
for 5-Hydroxy-4'-methoxyflavone (CAS 6665-72-1).[1]

Executive Summary

5-Hydroxy-4'-methoxyflavone is a synthetic monohydroxy-monomethoxy flavone derivative
distinct from the more common dietary flavonoid Acacetin (5,7-dihydroxy-4'-methoxyflavone).
Often utilized in Structure-Activity Relationship (SAR) studies—specifically for collagenase
inhibition and neuroprotective parthanatos pathways—its high lipophilicity presents significant
solubility challenges in aqueous media. This guide provides validated solubilization strategies
to ensure experimental reproducibility.

Part 1: Physicochemical Identity & Disambiguation

Critical Note on Nomenclature: Researchers frequently confuse this compound with Acacetin.
[1] Verify your target molecule using the CAS number and structure below.
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5-Hydroxy-4'- _

Feature Acacetin (Common Analog)
methoxyflavone (Target)

CAS Number 6665-72-1 480-44-4

Formula Ci16H1204 Ci16H1205

Molecular Weight 268.27 g/mol 284.26 g/mol

Structure 5-0OH, 4'-OMe (No 7-OH) 5-OH, 7-OH, 4'-OMe

Lipophilicity (LogP) ~3.6 (Predicted) ~3.4 (Experimental)

Core Chemical Data

e IUPAC Name: 5-hydroxy-2-(4-methoxyphenyl)chromen-4-one

Hydrogen Bond Donors: 1

Hydrogen Bond Acceptors: 4

Appearance: Pale yellow to off-white crystalline powder

pKa (Predicted): ~6.8 (associated with the 5-OH group)

Part 2: Solubility Profile & Stability

Due to the absence of the 7-hydroxyl group found in Acacetin, 5-Hydroxy-4'-methoxyflavone

exhibits higher lipophilicity and lower aqueous solubility.[1]

Quantitative Solubility Data

Data derived from structural analog analysis (Flavone/Acacetin) and computed partition

coefficients.
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Solubility Limit o
Solvent Classification Comments
(Approx.)

Do not attempt to

Water < 0.01 mg/mL Insoluble dissolve directly in
media/water.
Preferred solvent for
DMSO 15 - 30 mg/mL Soluble

stock solutions.[1]

Sonication may be
Ethanol (100%) 5—-10 mg/mL Moderately Soluble required; less stable
than DMSO stocks.

Alternative to DMSO if
DMF ~20 mg/mL Soluble toxicity is not a

concern.[1]

Requires carrier (e.g.,
PBS (pH 7.2) < 0.1 mg/mL Poor DMSO, Cyclodextrin).
[1]

Stability & Storage

e Solid State: Stable for >2 years at -20°C. Protect from light.

 DMSO Stock (10-50 mM): Stable for 6 months at -20°C. Avoid repeated freeze-thaw cycles
(aliguot usage recommended).

e Aqueous Working Solution: Unstable.[1] Prepare fresh immediately before use. Half-life in
media is limited by precipitation, not chemical degradation.[1]

Part 3: Solubilization Protocols
Protocol A: Preparation of 10 mM Stock Solution

Target Concentration: 10 mM in DMSO Required Mass for 1 mL: 2.68 mg[1]

e Weighing: Accurately weigh 2.7 mg of 5-Hydroxy-4'-methoxyflavone into a sterile
microcentrifuge tube.
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o Note: Weighing small masses (<5 mg) increases error. If possible, weigh 10-15 mg and
adjust solvent volume accordingly.

e Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

» Dissolution: Vortex vigorously for 1 minute. If particulates remain, sonicate in a water bath at
37°C for 5-10 minutes.

o Visual Check: Solution must be completely clear and yellow.[1]

» Storage: Aliquot into 50 pL volumes in amber tubes. Store at -80°C (preferred) or -20°C.

Protocol B: Preparation of Working Solution (Cell

Culture)
Target: 10 uM in DMEM/RPMI (0.1% DMSO final)

Pre-warm: Warm culture media to 37°C.

Intermediate Dilution (Optional but Recommended):

o Dilute 10 mM stock 1:10 in DMSO to create a 1 mM substock. This improves pipetting
accuracy.[1]

Final Dilution:

o Add 10 pL of 1 mM substock to 10 mL of culture medium.

o Critical Step: Add the DMSO solution dropwise while swirling the media to prevent local
high concentrations that trigger precipitation.[1]

Mixing: Vortex immediately. Use within 30 minutes.

Part 4: Experimental Workflow Visualization

The following diagram illustrates the critical pathway from solid compound to biological assay,
highlighting the "precipitation risk zone" where most experiments fail.[1]
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Caption: Workflow for solubilizing lipophilic flavones. Red dashed lines indicate steps with high
precipitation risk requiring rapid mixing.[1]

Part 5: Biological Assay Considerations

o Precipitation Artifacts: Because 5-Hydroxy-4'-methoxyflavone is highly lipophilic (LogP
~3.6), it may precipitate in aqueous media at concentrations >50 uM.

o Validation: Always inspect wells under a microscope (10x) after adding the compound.[1]
Crystalline debris indicates precipitation, rendering the concentration undefined.[1]

o Serum Protein Binding: Flavones bind extensively to Bovine Serum Albumin (BSA) or FBS in
media.

o Impact: The "free fraction" of the drug available to cells may be <10% of the nominal
concentration.[1]

o Recommendation: Perform assays in low-serum (1%) media if cell viability permits, or
correct for protein binding when calculating IC50.

o Cellular Uptake: The 5-hydroxyl group facilitates membrane permeability via passive
diffusion, but the lack of a 7-hydroxyl group (compared to Acacetin) makes this molecule less
susceptible to rapid Phase Il conjugation (glucuronidation) at the 7-position, potentially
increasing intracellular residence time.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. lookchem.com [lookchem.com]

e To cite this document: BenchChem. [5-Hydroxy-4'-methoxyflavone molecular weight and
solubility data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11855815/docs#5-hydroxy-4-methoxyflavone-
molecular-weight-and-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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